Cas no 350997-58-9 (3-Isobutoxybenzoic acid)

3-Isobutoxybenzoic acid structure

Product Name:3-Isobutoxybenzoic acid

CAS No:350997-58-9

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD01993662

CID:853220

PubChem ID:841792

Update Time:2025-04-19

3-Isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isobutoxybenzoic acid
- 3-(2-methylpropoxy)Benzoic acid
- Benzoic acid, 3-(2-methylpropoxy)-
- STK325200
- Z57046986
- 3-isobutoxybenzoicacid
- DTXSID30357059
- VS-02102
- AC5970
- MFCD01993662
- 350997-58-9
- BBL009538
- SCHEMBL931583
- SY014317
- HMS1780G16
- 3-isobutoxy-benzoic acid
- J-019881
- EN300-11405
- AKOS000109255
- ALBB-000783
- HNFBIJQQSNTRRR-UHFFFAOYSA-N
- DB-069114
- CS-0206577
- AK-968/41011299
- MDL： MFCD01993662
- Inchi： 1S/C11H14O3/c1-8(2)7-14-10-5-3-4-9(6-10)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
- InChI Key： HNFBIJQQSNTRRR-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(=O)O)C=1)CC(C)C

Computed Properties

Exact Mass: 194.09400
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Melting Point: 87-88°C
PSA: 46.53000
LogP: 2.41960

3-Isobutoxybenzoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-Isobutoxybenzoic acid Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Isobutoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096760-5g	3-Isobutoxybenzoic acid	350997-58-9	95%	5g	$201.96	2023-09-02
Alichem	A019096760-10g	3-Isobutoxybenzoic acid	350997-58-9	95%	10g	$334.56	2023-09-02
Fluorochem	014647-250mg	3-Isobutoxy-benzoic acid	350997-58-9	95%	250mg	￡54.00	2022-03-01
Fluorochem	014647-1g	3-Isobutoxy-benzoic acid	350997-58-9	95%	1g	￡87.00	2022-03-01
Fluorochem	014647-2g	3-Isobutoxy-benzoic acid	350997-58-9	95%	2g	￡153.00	2022-03-01
Fluorochem	014647-5g	3-Isobutoxy-benzoic acid	350997-58-9	95%	5g	￡300.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	028191-500mg	3-Isobutoxybenzoic acid	350997-58-9		500mg	779.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	028191-1g	3-Isobutoxybenzoic acid	350997-58-9		1g	1201.0CNY	2021-07-07
TRC	I789253-100mg	3-Isobutoxybenzoic acid	350997-58-9		100mg	$64.00	2023-05-18
TRC	I789253-250mg	3-Isobutoxybenzoic acid	350997-58-9		250mg	$69.00	2023-05-18

3-Isobutoxybenzoic acid Production Method

3-Isobutoxybenzoic acid Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

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Cas no 350997-58-9 (3-Isobutoxybenzoic acid)

3-Isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Isobutoxybenzoic acid Security Information

3-Isobutoxybenzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Isobutoxybenzoic acid Pricemore >>

3-Isobutoxybenzoic acid Production Method

3-Isobutoxybenzoic acid Related Literature

350997-58-9 (3-Isobutoxybenzoic acid) Related Products